1. Home
  2. Product
  3. [3-[(1S)-1-(dimethylamino)ethyl]phenyl] N-ethylcarbamate
[3-[(1S)-1-(dimethylamino)ethyl]phenyl] N-ethylcarbamate [3-[(1S)-1-(dimethylamino)ethyl]phenyl] N-ethylcarbamate
Brand Name: Vulcanchem
CAS No.: 1070660-34-2
VCID: VC20841484
InChI: InChI=1S/C13H20N2O2/c1-5-14-13(16)17-12-8-6-7-11(9-12)10(2)15(3)4/h6-10H,5H2,1-4H3,(H,14,16)/t10-/m0/s1
SMILES: CCNC(=O)OC1=CC=CC(=C1)C(C)N(C)C
Molecular Formula: C13H20N2O2
Molecular Weight: 236.31 g/mol

[3-[(1S)-1-(dimethylamino)ethyl]phenyl] N-ethylcarbamate

CAS No.: 1070660-34-2

Cat. No.: VC20841484

Molecular Formula: C13H20N2O2

Molecular Weight: 236.31 g/mol

* For research use only. Not for human or veterinary use.

[3-[(1S)-1-(dimethylamino)ethyl]phenyl] N-ethylcarbamate - 1070660-34-2

Specification

CAS No. 1070660-34-2
Molecular Formula C13H20N2O2
Molecular Weight 236.31 g/mol
IUPAC Name [3-[(1S)-1-(dimethylamino)ethyl]phenyl] N-ethylcarbamate
Standard InChI InChI=1S/C13H20N2O2/c1-5-14-13(16)17-12-8-6-7-11(9-12)10(2)15(3)4/h6-10H,5H2,1-4H3,(H,14,16)/t10-/m0/s1
Standard InChI Key UBMYZKQTEJHAKE-JTQLQIEISA-N
Isomeric SMILES CCNC(=O)OC1=CC=CC(=C1)[C@H](C)N(C)C
SMILES CCNC(=O)OC1=CC=CC(=C1)C(C)N(C)C
Canonical SMILES CCNC(=O)OC1=CC=CC(=C1)C(C)N(C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19